N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16N6OS2/c1-3-7-22-14(12-5-4-6-17-8-12)20-21-16(22)25-10-13(23)19-15-18-11(2)9-24-15/h3-6,8-9H,1,7,10H2,2H3,(H,18,19,23)
• InChI Key: UDFICLZQBKMGRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2CC=C)C3=CN=CC=C3
• Molecular Formula: C16H16N6OS2
• Molecular Weight: 372.5 g/mol

Description

N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that features a unique combination of thiazole, triazole, and pyridine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Thiazole Ring: Starting with a suitable precursor, such as 4-methylthiazole, the thiazole ring is synthesized through cyclization reactions.

Synthesis of the Triazole Ring: The triazole ring is formed by reacting hydrazine derivatives with appropriate nitriles under acidic or basic conditions.

Coupling Reactions: The thiazole and triazole intermediates are then coupled using a sulfanyl linkage, often facilitated by reagents like thiols or disulfides.

Final Assembly: The pyridine ring is introduced through nucleophilic substitution reactions, followed by acylation to form the final acetamide structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, potentially reducing the acetamide group to an amine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles like amines or thiols, and electrophiles like alkyl halides.

Major Products Formed

Sulfoxides and Sulfones: From oxidation reactions.

Amines: From reduction reactions.

Functionalized Derivatives: From substitution reactions.

Scientific Research Applications

N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design, particularly for antimicrobial and anticancer agents.

Materials Science: Utilized in the development of advanced materials with specific electronic or optical properties.

Biological Studies: Investigated for its interactions with biological macromolecules, such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids, leading to modulation of biological pathways. The compound’s unique structure allows it to bind to active sites or allosteric sites, influencing the activity of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• **N-(4-methyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide shares similarities with other thiazole and triazole derivatives, such as:
  • **this compound
  • **this compound

Uniqueness

Structural Complexity: The combination of thiazole, triazole, and pyridine rings in a single molecule is relatively rare, providing unique chemical and biological properties.